Cas no 1424-00-6 (Mesterolone)

• Product Name: Mesterolone
• CAS No: 1424-00-6
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 41348
• Update Time: 2026-05-14

Mesterolone Chemical and Physical Properties

Names and Identifiers

• mesterolone
• mesterolone standard solution
• 17-beta-hydroxy-1-alpha-methyl-5-alpha-androstan-3-one
• MESTEROLONE--DEA SCHEDULE III
• Mesterolon
• Mesterolone (Proviron)
• MESTEROLONE, 97
• (1S,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-1,10,13-trimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 1α-Methylandrostan-17β-ol-3-one
• 17beta-Hydroxy-1alpha-methyl-5alpha-androstan-3-one
• 1alpha-Methylandrostan-17beta-ol-3-one
• sh723
• proviron
• testiwop
• NSC-7504
• NSC 75054
• androviron
• mesteranum
• mestoranum
• MESTERLONE
• SH 723
• Mesterolonum [INN-Latin]
• Mesterolona [INN-Spanish]
• Provirone 25
• Mesterolone [USAN:INN:BAN]
• 17-Hydroxy-1-methyl-5-androstane-3 one
• 1alpha-Methyl-5alpha-dihydrotestosterone
• SH 60723
• 0SRQ75X9I9
• 1a-methyl-5a-dihydrotestosterone
• Testosterone, 4,5alpha-dihydro-1alpha-methyl-
• UXYRZJKIQKRJCF-TZPFWLJSSA-N
• Mesterolone

• Inchi： 1S/C20H32O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h12-13,15-18,22H,4-11H2,1-3H3/t12-,13-,15-,16-,17-,18-,19-,20-/m0/s1
• InChI Key： UXYRZJKIQKRJCF-TZPFWLJSSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@]12[H])=O

Computed Properties

• Exact Mass: 304.24000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Melting Point: 208 °C
• Refractive Index: 17.6 ° (C=0.9, CHCl3)
• PSA: 37.30000
• LogP: 4.20510
• Merck: 5916
• Specific Rotation: D20 +17.6° (c = 0.875 in CHCl3)
• Solubility: Insoluble in water.

Mesterolone Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S22-S24/25-S36/37/39
• RTECS：BV8063400
• Hazardous Material Identification：
• Safety Term：S22;S24/25;S36/37/39
• Risk Phrases：R20/21/22